Cas no 920-68-3 (N,N-Bis(trimethylsilyl)methylamine)

N,N-Bis(trimethylsilyl)methylamine structure
920-68-3 structure
Product Name:N,N-Bis(trimethylsilyl)methylamine
CAS No:920-68-3
MF:C7H21NSi2
MW:175.419343709946
MDL:MFCD00008262
CID:40223
PubChem ID:24849225
Update Time:2025-09-19

N,N-Bis(trimethylsilyl)methylamine Chemical and Physical Properties

Names and Identifiers

    • N,1,1,1-Tetramethyl-N-(trimethylsilyl)silanamine
    • BIS(TRIMETHYLSILYL)METHYLAMINE
    • HEPTAMETHYLDISILAZANE
    • N,N-BIS(TRIMETHYLSILYL)METHYLAMINE
    • n,1,1,1-tetramethyl-n-(trimethylsilyl)-silanamin
    • N-1,1,1-tetramethyl-N-(trimethylsilyl)-Silanamine
    • N,1,1,1-tetramethyl-N-(trimethylsilyl)silylamine
    • 1,1,1,2,3,3,3-Heptamethyldisilazane
    • Silanamine, N,1,1,1-tetramethyl-N-(trimethylsilyl)-
    • N,N-Bis(trimethylsilyl)methanamine
    • (Methylimino)bis(trimethylsilane)
    • Heptamethylpropanedisilazane
    • Methylbis(trimethylsilyl)amine
    • Disilazane, heptamethyl- (6CI, 7CI)
    • N,1,1,1-Tetramethyl-N-(trimethylsilyl)silanamine (ACI)
    • Di(trimethylsilyl)methylamine
    • EN300-7645440
    • FS-5058
    • N-[Bis(trimethylsilyl)methyl]amine
    • J-802217
    • 1,1-bis(trimethylsilyl)methylamine
    • Q17310956
    • SCHEMBL234175
    • 37074-17-2
    • N-Tetramethyl-N-(trimethylsilyl)silanamine #
    • DB-057287
    • DTXSID00862468
    • N,N-Bis(trimethylsilyl)methylamine, for GC derivatization, >=97.0% (GC)
    • Silanamine, N-methyl-N-silyl-
    • bis-(Trimethylsilyl)methylamine
    • N,1,1,1-Tetramethyl-n-(trmethylslyl)slanamne
    • H0954
    • Heptamethyl disilazane
    • J-523194
    • Methylamine, 2TMS derivative
    • D90981
    • NS00042020
    • S09250
    • EINECS 213-061-5
    • AKOS015840163
    • MFCD00008262
    • 1,1-Bis(trimethylsilyl)methanamine
    • 920-68-3
    • N,N-Bis(trimethylsilyl)methylamine
    • MDL: MFCD00008262
    • Inchi: 1S/C7H21NSi2/c1-8(9(2,3)4)10(5,6)7/h1-7H3
    • InChI Key: ZSMNRKGGHXLZEC-UHFFFAOYSA-N
    • SMILES: N([Si](C)(C)C)([Si](C)(C)C)C

Computed Properties

  • Exact Mass: 175.12125274g/mol
  • Monoisotopic Mass: 175.12125274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.799 g/mL at 20 °C(lit.)
  • Boiling Point: 147°C(lit.)
  • Flash Point: Fahrenheit: 82.4 ° f
    Celsius: 28 ° c
  • Refractive Index: n20/D 1.421(lit.)
  • Water Partition Coefficient: decomposition
  • Sensitiveness: Moisture Sensitive
  • Solubility: Insoluble in water, soluble in organic solvents
  • Vapor Pressure: 6.216mmHg at 25°C

N,N-Bis(trimethylsilyl)methylamine Security Information

  • Symbol: GHS02 GHS07
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H226,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:UN 1993C 3 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: 26-36
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xn
  • PackingGroup:III
  • TSCA:Yes
  • HazardClass:3
  • Storage Condition:Sealed storage

N,N-Bis(trimethylsilyl)methylamine Customs Data

  • HS CODE:29319090

N,N-Bis(trimethylsilyl)methylamine Pricemore >>

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N,N-Bis(trimethylsilyl)methylamine Production Method

Production Method 1

Reaction Conditions
Reference
Sodium hexamethyldisilazide
Watson, Brett T.; Lebel, Helene, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2005, 1, 1-10

Production Method 2

Reaction Conditions
1.1 Solvents: Chloroform-d ;  25 °C
Reference
Efficient Synthesis of 1,2,4-Dithiazolidine-3,5-diones [Dithiasuccinoyl-Amines] from Bis(chlorocarbonyl)disulfane Plus Bis(trimethylsilyl)amines
Barany, Michael J.; Hammer, Robert P.; Merrifield, R. B.; Barany, George, Journal of the American Chemical Society, 2005, 127(2), 508-509

Production Method 3

Reaction Conditions
Reference
Syntheses of 4''-epi-Amino-4''-deoxyavermectins B1
Cvetovich, Raymond J.; Kelly, Dennis H.; DiMichele, Lisa M.; Shuman, Richard F.; Grabowski, Edward J. J., Journal of Organic Chemistry, 1994, 59(25), 7704-8

Production Method 4

Reaction Conditions
Reference
Reactions of (trifluoromethylimino)(trifluoromethyl)sulfur trifluoride with nucleophiles and the preparation of CF3SF4N(F)Rf (Rf = trifluoromethyl, pentafluoroethyl)
Yu, Shin-Liang; Shreeve, Jean'ne M., Journal of Fluorine Chemistry, 1976, 7(1-3), 85-94

Production Method 5

Reaction Conditions
1.1 Solvents: Hexamethylphosphoramide ;  1 h, -10 °C; 4 h, 24 °C
Reference
Silicon-containing thin film deposition composition and its uses
, Korea, , ,

Production Method 6

Reaction Conditions
Reference
Synthesis of mono- or disilylated derivatives at the functional carbon
Ekouya, Alphonse; Calas, Raymond; Dunogues, Jacques; Biran, Claude; Duffaut, Norbert, Journal of Organometallic Chemistry, 1979, 177(1), 137-44

Production Method 7

Reaction Conditions
1.1 < 0.2 MPa, < 120 °C
Reference
Process for preparation of heptamethyl disilazane
, China, , ,

Production Method 8

Reaction Conditions
Reference
Product subclass 5: sodium-nitrogen compounds
Jonczyk, A.; Kowalkowska, A., Science of Synthesis, 2006, 8, 1141-1195

Production Method 9

Reaction Conditions
1.1 Solvents: Hexamethylphosphoramide
Reference
Simple synthesis of primary amines via their N,N-bis(trimethylsilyl) derivatives
Bestmann, Hans Juergen; Woelfel, Gerhard, Chemische Berichte, 1984, 117(3), 1250-4

Production Method 10

Reaction Conditions
1.1 Solvents: Benzene ;  80 °C
Reference
Dimethylaluminum Amide
Weinreb, Steven M.; Anderson, Glen T.; Nylund, Christine S., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 11

Reaction Conditions
1.1 Solvents: Dichloromethane
Reference
Trimethylsilylation of compounds with a nitrogen-chlorine bond
Shaposhnikov, S. I.; Koidan, G. N.; Marchenko, A. P.; Pinchuk, A. M., Zhurnal Obshchei Khimii, 1985, 55(5), 1080-4

N,N-Bis(trimethylsilyl)methylamine Raw materials

N,N-Bis(trimethylsilyl)methylamine Preparation Products

N,N-Bis(trimethylsilyl)methylamine Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:920-68-3)N,N-Bis(trimethylsilyl)methylamine
Order Number:A1207439
Stock Status:in Stock
Quantity:1kg/10kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:47
Price ($):175.0/859.0
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:920-68-3)Heptamethyldisilazane
Order Number:sfd1473
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:920-68-3)Heptamethyldisilazane
Order Number:LE8496;LE1754126
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:920-68-3)N,N-Bis(trimethylsilyl)methylamine
A1207439
Purity:99%/99%
Quantity:1kg/10kg
Price ($):175.0/859.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:920-68-3)Heptamethyldisilazane
sfd1473
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email